Cas no 136482-43-4 (Benzenamine, 4,4'-methylenebis[N,N-diphenyl-)

Benzenamine, 4,4'-methylenebis[N,N-diphenyl- structure
136482-43-4 structure
Product Name:Benzenamine, 4,4'-methylenebis[N,N-diphenyl-
CAS No:136482-43-4
MF:C37H30N2
MW:502.647509098053
CID:1241196
PubChem ID:54473768
Update Time:2025-04-20

Benzenamine, 4,4'-methylenebis[N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • N,N-diphenyl-4-[[4-(N-phenylanilino)phenyl]methyl]aniline
    • SCHEMBL9768685
    • N,N'-[Methylenedi(4,1-phenylene)]bis(N-phenylaniline)
    • 136482-43-4
    • DTXSID30711591
    • Benzenamine, 4,4'-methylenebis[N,N-diphenyl-
    • Inchi: 1S/C37H30N2/c1-5-13-32(14-6-1)38(33-15-7-2-8-16-33)36-25-21-30(22-26-36)29-31-23-27-37(28-24-31)39(34-17-9-3-10-18-34)35-19-11-4-12-20-35/h1-28H,29H2
    • InChI Key: XKCPSCKPIANTKN-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)CC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 502.2411
  • Monoisotopic Mass: 502.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 8
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5A^2
  • XLogP3: 10.3

Experimental Properties

  • PSA: 6.48
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